3-[1-(Aminomethyl)cyclopropoxy]butan-2-ol

• Molecular Formula: C8H17NO2
• Molecular Weight: 159.23 g/mol
• IUPAC Name: 3-[1-(aminomethyl)cyclopropyl]oxybutan-2-ol
• InChI: InChI=1S/C8H17NO2/c1-6(10)7(2)11-8(5-9)3-4-8/h6-7,10H,3-5,9H2,1-2H3
• InChI Key: LCHMOCDIPNXRGH-UHFFFAOYSA-N
• Canonical SMILES: CC(C(C)OC1(CC1)CN)O

Description

3-[1-(Aminomethyl)cyclopropoxy]butan-2-ol is an organic compound with the molecular formula C8H17NO2 and a molecular weight of 159.23 g/mol . This compound features a cyclopropane ring, an aminomethyl group, and a butanol moiety, making it a unique structure in organic chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[1-(Aminomethyl)cyclopropoxy]butan-2-ol typically involves the reaction of cyclopropylmethanol with an appropriate aminomethylating agent under controlled conditions. The reaction is often carried out in the presence of a base to facilitate the formation of the aminomethyl group .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the public domain. it is likely that large-scale synthesis would involve similar reaction conditions as laboratory synthesis, with optimizations for yield and purity.

Chemical Reactions Analysis

Types of Reactions

3-[1-(Aminomethyl)cyclopropoxy]butan-2-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to form different alcohol derivatives.

Substitution: The aminomethyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are typically used.

Substitution: Nucleophiles like halides (Cl-, Br-) and bases (NaOH, KOH) are commonly employed.

Major Products

Oxidation: Produces ketones or aldehydes.

Reduction: Yields various alcohol derivatives.

Substitution: Results in substituted cyclopropyl derivatives.

Scientific Research Applications

3-[1-(Aminomethyl)cyclopropoxy]butan-2-ol has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Industry: Utilized in the synthesis of complex organic compounds and materials.

Mechanism of Action

The mechanism of action of 3-[1-(Aminomethyl)cyclopropoxy]butan-2-ol involves its interaction with molecular targets such as enzymes and receptors. The aminomethyl group can form hydrogen bonds and electrostatic interactions with active sites, influencing the compound’s biological activity. The cyclopropane ring may also contribute to the compound’s stability and reactivity .

Comparison with Similar Compounds

Similar Compounds

Cyclopropylmethanol: Similar structure but lacks the aminomethyl group.

Butan-2-ol: Similar alcohol functionality but lacks the cyclopropane and aminomethyl groups.

Aminomethylcyclopropane: Contains the aminomethyl and cyclopropane groups but lacks the butanol moiety.

Uniqueness

3-[1-(Aminomethyl)cyclopropoxy]butan-2-ol is unique due to its combination of a cyclopropane ring, aminomethyl group, and butanol moiety. This unique structure imparts distinct chemical and biological properties, making it valuable for various applications in research and industry .